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Compound of Interest

3,3-Diphenyl-3H-
Compound Name:
benzo[flchromene

Cat. No.: B1351415

CAS Number: 4222-20-2

This technical guide provides a comprehensive overview of 3,3-Diphenyl-3H-
benzo[flchromene, a photochromic dye with significant applications in materials science. This
document is intended for researchers, scientists, and professionals in drug development and
related fields, offering detailed information on its properties, synthesis, and photochromic
behavior.

Chemical and Physical Properties

3,3-Diphenyl-3H-benzo[flchromene, also known as 3,3-Diphenyl-3H-naphtho[2,1-b]pyran, is
a colorless solid organic compound.[1] Its fundamental properties are summarized in the table
below.
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Property Value Reference(s)
CAS Number 4222-20-2 [1]
Molecular Formula C25H180 [2]
Molar Mass 334.41 g/mol [2]
Appearance Colorless solid [1]
Melting Point 160 °C [2]
Boiling Point 511.1 £ 50.0 °C (Predicted) [2]
Density 1.187 + 0.06 g/cm3 (Predicted) [2]
Flash Point 265.1 °C [2]
Refractive Index 1.679 [2]

Vapor Pressure

4.67E-10 mmHg at 25°C

[2]

Spectral Data

The structural elucidation of 3,3-Diphenyl-3H-benzo[flchromene is supported by various
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C NMR: The carbon spectrum provides evidence for the 25 carbon atoms in the molecule.

[3]14]

e 1H NMR: The proton NMR spectrum is crucial for confirming the arrangement of aromatic
and pyran ring protons.

Note: While specific peak assignments were not available in the searched literature,
representative spectra can be found through chemical databases.

Infrared (IR) Spectroscopy

The IR spectrum of 3,3-Diphenyl-3H-benzo[flchromene displays characteristic absorption
bands corresponding to its functional groups. Key absorptions include those for C-H stretching
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of the aromatic rings and the C-O-C stretching of the pyran ring.[5]

Experimental Protocols
Synthesis

A common and efficient method for the synthesis of 3,3-Diphenyl-3H-benzo[flchromene
involves the acid-catalyzed condensation of a substituted naphthol with a 1,1-diarylprop-2-yn-1-
ol (an alkynol).[6]

General Procedure:

o Reactant Preparation: 2-Naphthol and 1,1-diphenyl-prop-2-yn-1-ol are used as the primary
starting materials.[2]

e Condensation Reaction: The reactants are heated in a suitable solvent, such as toluene, in
the presence of an acid catalyst like p-toluenesulfonic acid (TsOH).[2]

o Reaction Monitoring: The progress of the reaction is monitored using techniques like thin-
layer chromatography (TLC).

e Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the
catalyst and any unreacted starting materials. The crude product is then purified, typically by
recrystallization or column chromatography, to yield the pure 3,3-Diphenyl-3H-
benzo[flchromene.[7]

A detailed, step-by-step experimental protocol with specific reagent quantities and reaction
conditions was not explicitly available in the searched literature for this specific compound.

Photochromism: Mechanism and Properties

3,3-Diphenyl-3H-benzo[flchromene is a well-known photochromic compound, meaning it
reversibly changes color upon exposure to light.[1] This property is central to its application in
ophthalmic lenses and other light-sensitive materials.[1]

Mechanism of Photochromism

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://m.chemicalbook.com/SpectrumEN_4222-20-2_IR1.htm
https://www.benchchem.com/product/b1351415?utm_src=pdf-body
https://pure.hud.ac.uk/ws/files/51325089/Accepted_manuscript.pdf
https://www.guidechem.com/encyclopedia/3h-naphtho-2-1-b-pyran-3-3-dip-dic153838.html
https://www.guidechem.com/encyclopedia/3h-naphtho-2-1-b-pyran-3-3-dip-dic153838.html
https://www.benchchem.com/product/b1351415?utm_src=pdf-body
https://www.benchchem.com/product/b1351415?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10530568/
https://www.benchchem.com/product/b1351415?utm_src=pdf-body
https://en.wikipedia.org/wiki/3,3-Diphenyl-3H-naphthopyran
https://en.wikipedia.org/wiki/3,3-Diphenyl-3H-naphthopyran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The photochromic behavior of 3,3-Diphenyl-3H-benzo[flchromene is based on a reversible
6Tt electrocyclic ring-opening reaction of the pyran ring upon irradiation with ultraviolet (UV)
light.[7][8] This process leads to the formation of colored, open-ring isomers known as
photomerocyanines.[1] These merocyanine isomers, which can exist as transoid-cis (TC) and
transoid-trans (TT) forms, are responsible for the observed color change, typically to yellow or
red.[8] In the absence of UV light, the molecule thermally reverts to its colorless, closed-ring
form.

Caption: Photochromic mechanism of 3,3-Diphenyl-3H-benzo[flchromene.

Biological Activity

While the broader class of benzochromene and naphthopyran derivatives has been
investigated for various biological activities, including anticancer and antimicrobial properties,
no specific studies on the biological activity or associated signaling pathways of 3,3-Diphenyl-
3H-benzo[flchromene were identified in the reviewed literature. Therefore, a signaling
pathway diagram for this specific compound cannot be provided at this time. Research in this
area for this particular molecule is lacking.

Safety and Handling

Based on available safety data, 3,3-Diphenyl-3H-benzo[flchromene should be handled with
care. It is advised to wear suitable protective clothing, gloves, and eye/face protection.[2] In
case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2]

Conclusion

3,3-Diphenyl-3H-benzo[flchromene is a significant photochromic compound with well-
established properties and a clear mechanism of action for its color-changing behavior. Its
synthesis is achievable through established organic chemistry methods. While its primary
application lies in materials science, particularly for photochromic lenses, the biological
activities of this specific molecule remain an unexplored area of research. Further investigation
into its potential pharmacological effects could open new avenues for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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